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Compound of Interest

Compound Name: 2-Methylheptanoyl chloride

CAS No.: 13751-83-2

Cat. No.: B077192

Get Quote

2-Methylheptanoyl chloride (CAS No. 13751-83-2) is a reactive acyl chloride used in organic

synthesis, particularly within research and drug development sectors for the creation of

complex molecules.[1][2] Its utility stems from the highly electrophilic carbonyl carbon, making it

an efficient acylating agent for introducing the 2-methylheptanoyl moiety into a target structure.

[3] However, this high reactivity is also the source of its significant handling challenges.

Like all acyl chlorides, its primary hazard lies in its extreme sensitivity to moisture.[4] It reacts

violently with water, including atmospheric humidity, in a rapid hydrolysis reaction. This process

is not only exothermic but also liberates highly corrosive and toxic hydrogen chloride (HCl) gas,

which can cause severe respiratory and tissue damage.[4] Therefore, the successful and safe

use of this reagent is entirely dependent on the rigorous exclusion of water and the

implementation of robust safety protocols.

This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency management of 2-
Methylheptanoyl chloride, grounding every recommendation in the fundamental principles of

chemical reactivity and laboratory safety.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b077192#bc-rfq
https://www.benchchem.com/product/b077192/docs?utm_src=pdf-body#introduction-understanding-the-chemistry-and-application-of-2-methylheptanoyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8301262.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8301262.htm?N=United%20States
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylheptanoyl-chloride
https://store.apolloscientific.co.uk/storage/msds/OR470808_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR470808_msds.pdf
https://www.benchchem.com/product/b077192/docs?utm_src=pdf-body#introduction-understanding-the-chemistry-and-application-of-2-methylheptanoyl-chloride
https://www.benchchem.com/product/b077192/docs?utm_src=pdf-body#introduction-understanding-the-chemistry-and-application-of-2-methylheptanoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of the specific hazards is the foundation of a robust safety plan.

While a specific, verified Safety Data Sheet (SDS) for 2-Methylheptanoyl chloride is not

publicly available, its hazard profile can be reliably inferred from the well-documented behavior

of analogous acyl chlorides.[4][5][6]

Physicochemical and Hazard Data
The following tables summarize the known properties and expected hazards.

Table 1: Physicochemical Properties of 2-Methylheptanoyl Chloride

Property Value Source

Chemical Formula C₈H₁₅ClO [3]

Molecular Weight 162.66 g/mol [3]

CAS Number 13751-83-2 [3]

Appearance
Colorless to yellow liquid

(Expected)
General knowledge

Odor
Pungent, sharp, irritating

(Expected)
General knowledge

Boiling Point Data not available in literature N/A

Density Data not available in literature N/A

Flash Point Data not available in literature N/A

Table 2: GHS Hazard Classification (Inferred)

Note: This classification is based on structurally similar acyl chlorides, such as 2-

methylhexanoyl chloride and 4-chloro-2-methylbutanoyl chloride, and should be treated as a

minimum standard.[4][6]
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Pictogram GHS Class Hazard Statement

Skin Corrosion / Eye Damage
H314: Causes severe skin

burns and eye damage.

Acute Toxicity (Oral) H302: Harmful if swallowed.

Specific Target Organ Toxicity
H335: May cause respiratory

irritation.

Core Reactivity Hazards
Hydrolysis: The defining hazardous reaction. The acyl chloride functional group reacts

exothermically with water, alcohols, and other protic solvents. The primary byproducts are 2-

methylheptanoic acid and corrosive hydrogen chloride gas. This reaction is the root cause of

the "fuming" appearance in humid air.[4]

Incompatibilities: It is critical to avoid contact with:

Water, steam, and moist air.

Alcohols and Amines.

Strong bases (e.g., sodium hydroxide).

Strong oxidizing agents.[5]

Corrosivity: Both the parent compound and its hydrolysis byproduct (HCl) are highly

corrosive to metals and biological tissues.[4]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
Safe handling is achieved by creating multiple barriers between the researcher and the

chemical.

Engineering Controls: The First Line of Defense
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Chemical Fume Hood: All manipulations of 2-Methylheptanoyl chloride must be performed

inside a certified chemical fume hood to contain the corrosive vapors and toxic HCl gas

produced upon accidental exposure to moisture.[5]

Inert Atmosphere: For reactions and transfers, the use of an inert atmosphere (dry nitrogen

or argon) is mandatory to prevent degradation of the reagent and ensure the safety of the

procedure. A glove box provides the highest level of protection.[4]

Safety Shower and Eyewash Station: An accessible and tested safety shower and eyewash

station must be located in the immediate vicinity of the work area.[4]

Personal Protective Equipment (PPE): The Last Barrier
The following PPE is mandatory for all personnel handling the reagent:

Table 3: Personal Protective Equipment (PPE) Selection
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Body Part Equipment
Rationale and
Specifications

Eyes/Face
Chemical Splash Goggles &

Face Shield

Goggles provide a seal against

splashes and vapors. A face

shield, worn over goggles,

protects the entire face from

splashes.[4]

Hands Impermeable Gloves

Nitrile gloves may offer splash

protection, but for prolonged

handling, heavier butyl or

Viton™ gloves are

recommended. Always double-

glove and change gloves

immediately upon

contamination.[4]

Body Flame-Resistant Lab Coat

A lab coat made of a flame-

resistant material like Nomex

should be worn, fully buttoned,

with sleeves rolled down.[5]

Respiratory N/A for standard hood use

A respirator (e.g., self-

contained breathing

apparatus) should only be

necessary in emergency

situations like a large spill and

used only by trained

personnel.[4]

Section 3: Standard Operating Procedures (SOPs)
Adherence to detailed, validated protocols is essential for safety and experimental success.

SOP: Transferring Reagent from Supplier Bottle
This protocol describes the safe transfer of 2-Methylheptanoyl chloride from a supplier bottle

to a reaction vessel using an inert atmosphere technique.
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Methodology:

Preparation: Don all required PPE. Ensure the fume hood sash is at the appropriate height

and the work area is clear of incompatible materials, especially water and alcohols.

Inert Atmosphere Setup: Assemble the reaction flask, equipped with a magnetic stir bar and

sealed with a rubber septum. Purge the flask with dry nitrogen or argon for several minutes

using an inlet needle and an outlet needle.

Reagent Preparation: Place the supplier bottle of 2-Methylheptanoyl chloride in the fume

hood and allow it to equilibrate to ambient temperature if it was stored cold.

Pressure Equalization: Insert a dry nitrogen/argon inlet needle into the septum of the supplier

bottle to create a slight positive pressure. This prevents air from entering when the liquid is

withdrawn.

Syringe Transfer: Using a clean, dry, gas-tight syringe with a long needle, carefully pierce the

septum of the supplier bottle. Slowly withdraw the desired volume of the liquid.

Causality Check: The use of a dry syringe and inert atmosphere prevents hydrolysis of the

reagent both in the bottle and in the syringe, which would otherwise generate HCl gas and

pressure buildup.[5]

Dispensing: Swiftly and carefully transfer the needle to the prepared reaction flask's septum

and dispense the reagent.

Cleanup: Immediately rinse the syringe and needle by drawing up and expelling a suitable,

dry, inert solvent (e.g., anhydrous dichloromethane) into a dedicated waste container. Then,

carefully quench the rinse solvent as described in SOP 3.2.

Preparation Transfer Operation Cleanup

Don PPE Prepare Fume Hood Purge Reaction Flask
(N2/Ar)

Equilibrate & Pressurize
Supplier Bottle (N2/Ar)

Withdraw Reagent
(Dry Syringe)

Dispense into
Reaction Flask

Rinse Syringe
(Anhydrous Solvent) Quench Rinse Waste

Click to download full resolution via product page
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Caption: Workflow for the safe transfer of 2-Methylheptanoyl chloride.

SOP: Quenching and Disposal of Unused Reagent
Unused or waste 2-Methylheptanoyl chloride must be neutralized before disposal. This

protocol describes a safe quenching procedure.

Methodology:

Preparation: In a fume hood, prepare a three-necked flask equipped with a magnetic stirrer,

a dropping funnel, and a gas outlet connected to a scrubber (e.g., a bubbler containing a

dilute sodium hydroxide solution).

Quenching Solution: Place a suitable nucleophilic solvent, such as isopropanol or methanol,

in the flask. Cool the flask in an ice/water bath.

Causality Check: Using an alcohol as the quenching agent results in a less vigorous

reaction than using water, forming a stable ester and HCl.[7] The ice bath manages the

exothermic nature of the reaction.

Dilution: Dilute the waste 2-Methylheptanoyl chloride with an inert, dry solvent (e.g., THF,

Toluene) in the dropping funnel.

Slow Addition: Slowly add the diluted acyl chloride solution dropwise to the stirring, cooled

alcohol. Monitor the reaction temperature and the rate of gas evolution.

Neutralization: After the addition is complete, allow the mixture to slowly warm to room

temperature. Once gas evolution has ceased, slowly add a saturated sodium bicarbonate

solution until the mixture is neutral or slightly basic (check with pH paper).

Self-Validation: This step ensures all generated HCl has been neutralized, making the final

waste solution safer to handle.

Disposal: The final, neutralized solution should be collected in a properly labeled hazardous

waste container for disposal according to institutional guidelines.

Section 4: Long-Term Storage and Stability
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Proper storage is critical to maintain reagent purity and prevent hazardous situations.

Atmosphere: Store under an inert atmosphere of nitrogen or argon.[4] Supplier bottles are

often sealed this way. Once opened, the bottle should be re-purged with inert gas before re-

sealing.

Temperature: Store in a cool, dry, well-ventilated area, away from heat sources and direct

sunlight.[4] Recommended storage temperature is often 2-8 °C to minimize vapor pressure

and degradation.[4]

Location: Store in a dedicated cabinet for corrosive and water-reactive materials. Do not

store with or above incompatible materials like bases or oxidizing agents.

Container Integrity: Use only the original supplier container or a suitable alternative designed

for corrosive materials. Ensure the cap is tightly sealed. Parafilm® can be wrapped around

the cap/bottle neck junction as an extra barrier against moisture ingress.

Section 5: Emergency Protocols
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size

Minor Spill
(<100 mL & Contained in Hood)

Minor

Major Spill
(>100 mL or Outside Hood)

Major

Don Full PPE.
Cover with Dry Absorbent

(Sand, Vermiculite).
Collect in Sealed Container.

Call Emergency Response
(e.g., EH&S)

Decontaminate Area

Label as Hazardous Waste

Click to download full resolution via product page

Caption: Decision tree for responding to a 2-Methylheptanoyl chloride spill.

Key Principles for Spill Cleanup:

DO NOT USE WATER or combustible materials like paper towels to clean up the initial spill.

[5]
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Use a dry, inert absorbent material such as sand, vermiculite, or a specialized spill absorbent

for reactive chemicals.

Collect the absorbed material using non-sparking tools and place it in a heavy-duty, sealable

plastic container.

Label the container clearly as "Hazardous Waste: 2-Methylheptanoyl Chloride Spill Debris"

and arrange for professional disposal.

Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing any contaminated clothing. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration (if trained) and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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